Cas no 1322-78-7 (Methanone,(dimethylphenyl)phenyl- (9CI))

• Product Name: Methanone,(dimethylphenyl)phenyl- (9CI)
• CAS No: 1322-78-7
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 228079
• PubChem ID: 83338
• Update Time: 2025-04-19

Methanone,(dimethylphenyl)phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methanone,(dimethylphenyl)phenyl- (9CI)
• (2,3-Dimethylphenyl)(phenyl)methanone
• (Dimethylphenyl)phenylmethanone
• ar,ar-Dimethylbenzophenone
• Benzophenone,ar,ar-dimethyl- (8CI)
• Phenyl xylyl ketone
• Benzophenone, ar,ar-dimethyl-
• ZSQCNVWYBBKUHS-UHFFFAOYSA-N
• 2,3-Dimethylbenzophenone
• MFCD01662321
• NS00051550
• starbld0035362
• dimethylbenzo-phenone
• SCHEMBL287915
• EINECS 236-352-9
• (2,3-Dimethyl-phenyl)-phenyl-methanone
• DTXSID60927582
• (2,3-dimethylphenyl)-phenylmethanone
• 1322-78-7
• 1-benzoyl-2,3-dimethylbenzene
• 13319-69-2
• dimethylbenzophenone

• Inchi： 1S/C15H14O/c1-11-7-6-10-14(12(11)2)15(16)13-8-4-3-5-9-13/h3-10H,1-2H3
• InChI Key： ZSQCNVWYBBKUHS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.0232 (rough estimate)
• Boiling Point: 309.8°C (rough estimate)
• Refractive Index: 1.5725 (estimate)
• PSA: 52.54

Methanone,(dimethylphenyl)phenyl- (9CI) Security Information

• Safety Term：KETONES;KETONES